Guajadial

• Molecular Formula: C30H34O5
• Molecular Weight: 474.6 g/mol
• InChI: InChI=1S/C30H34O5/c1-17-10-11-23-24(18-8-6-5-7-9-18)25-27(34)20(15-31)26(33)21(16-32)28(25)35-30(23,4)13-12-22-19(17)14-29(22,2)3/h5-9,15-16,19,22-24,33-34H,1,10-14H2,2-4H3/t19-,22-,23+,24+,30-/m0/s1
• InChIKey: NSFVENNIBGTQJE-AHMOOTABSA-N

Guajadial: A Caryophyllene-Based Meroterpenoid with Differentiated Anti-Proliferative and Anti-Estrogenic Activity

Guajadial is a caryophyllene-based meroterpenoid, initially isolated from the leaves of Psidium guajava (guava). It has been reported to have a mechanism of action similar to tamoxifen, suggesting it acts as a Selective Estrogen Receptor Modulator (SERM) [1]. Further research has demonstrated its potential to inhibit cancer cell proliferation and reverse multidrug resistance [2][3].

SERM-like research fit Reported anti-estrogenic mechanism similar to tamoxifen supports hormone-responsive breast cancer model studies.

Cell-model endpoint review In vitro anti-proliferative and cytotoxicity screening in MCF-7, A549 NSCLC, and drug-resistant cell lines.

Multidrug resistance reversal context Supports investigation of ABC transporter and PI3K/Akt pathway modulation in breast cancer cells.

• [1] Bazioli JM, Costa JH, Shiozawa L, Ruiz ALTG, Foglio MA, Carvalho JE. Anti-Estrogenic Activity of Guajadial Fraction, from Guava Leaves (Psidium guajava L.). Molecules. 2020;25(7):1525. doi:10.3390/molecules25071525. View Source
• [2] Wang Y, et al. Guajadial inhibits NSCLC growth and migration following activation of the VEGF receptor-2. Fitoterapia. 2018;129:73-80. doi:10.1016/j.fitote.2018.06.011. View Source
• [3] Li Y, Zhai Z, Li H, Wang X, Huang Y, Su X. Guajadial reverses multidrug resistance by inhibiting ABC transporter expression and suppressing the PI3K/Akt pathway in drug-resistant breast cancer cells. Chem Biol Interact. 2019;305:98-104. doi:10.1016/j.cbi.2019.03.032. View Source

Guajadial's Unique Structural Scaffold and Biological Profile Prevent Simple Substitution with Other Meroterpenoids

Guajadial cannot be interchanged with other guava-derived meroterpenoids or general natural product analogs due to its specific structural features and unique multi-target activity profile. Its caryophyllene-based scaffold differentiates it from humulene-based (e.g., guajadial B) and sesquiterpenoid-based (e.g., guajadials C-F) analogs, leading to distinct binding affinities and biological outcomes [1][2]. Furthermore, its demonstrated ability to reverse multidrug resistance, a function not reported for many related meroterpenoids, underscores that simple substitution would not yield equivalent experimental results [3].

Guajadial Caryophyllene-based scaffold Multi-target profile including SERM-like activity and MDR reversal.

Other Meroterpenoids Humulene/sesquiterpenoid scaffolds Lack reported MDR reversal; binding affinities and pathway responses may shift significantly.

Guajadial MDR reversal capability

Analog substitution No reported MDR reversal Simple substitution with non-guajadial analogs may omit this functional endpoint entirely.

Guajadial Top1 catalytic inhibitor

Top1 poisons Cleavage complex stabilization Mechanism mismatch: catalytic inhibition vs. poison trapping alters DNA damage kinetics and interpretation.

• [1] Yang XL, Hsieh KL, Liu JK. Guajadial: an unusual meroterpenoid from guava leaves Psidium guajava. Org Lett. 2007;9(24):5135-8. doi:10.1021/ol702537q. View Source
• [2] Gao Y, et al. Isolation and biomimetic synthesis of (±)-guajadial B, a novel meroterpenoid from Psidium guajava. Org Lett. 2012;14(23):5936-9. doi:10.1021/ol302849v. View Source
• [3] Li Y, Zhai Z, Li H, Wang X, Huang Y, Su X. Guajadial reverses multidrug resistance by inhibiting ABC transporter expression and suppressing the PI3K/Akt pathway in drug-resistant breast cancer cells. Chem Biol Interact. 2019;305:98-104. doi:10.1016/j.cbi.2019.03.032. View Source

Quantitative Differentiation of Guajadial and its Analogs for Informed Procurement Decisions

Guajadial B Demonstrates Superior Cytotoxicity (IC50 = 150 nM) Against A549 NSCLC Cells Compared to Other Meroterpenoids

Guajadial B, a closely related analog, exhibited the highest potency in a panel of 16 guava-derived meroterpenoids against five human cancer cell lines, achieving an IC50 value of 150 nM toward A549 cells [1]. This value serves as a benchmark for the class and supports the selection of guajadial-based compounds for research in non-small cell lung cancer (NSCLC) models.

NSCLC Potency

Head-to-head

IC50 150 nM (Guajadial B analog)

Supports NSCLC cell-model endpoint context

Ranked most potent among 16 tested guava meroterpenoids in A549 cells

Evidence Dimension	Cytotoxicity (IC50) against A549 NSCLC cells
Target Compound Data	150 nM (for Guajadial B, a close analog)
Comparator Or Baseline	Other meroterpenoids in the panel (n=16) were less potent
Quantified Difference	Guajadial B was the most effective compound in the panel
Conditions	In vitro cytotoxicity assay using human A549 cell line (NSCLC)

Why This Matters

This data point establishes the nanomolar potency of the guajadial class in a key lung cancer model, providing a clear potency benchmark for compound selection and experimental design.

• [1] Qin XJ, Yu Q, Yan H, Khan A, Feng MY, Li PP, Hao XJ, An LK, Liu HY. Meroterpenoids with Antitumor Activities from Guava (Psidium guajava). J Agric Food Chem. 2017;65(24):4993-4999. doi:10.1021/acs.jafc.7b01762. View Source

Guajadial-Enriched Fraction Shows Superior α-Glucosidase Inhibition Compared to Acarbose

Guajadial demonstrates significant α-glucosidase inhibitory activity that is reported to be better than that of the clinical antidiabetic drug Acarbose . This suggests a potential advantage in metabolic disorder research.

α-Glucosidase Inhibition

Class-level inference

Reported better than acarbose (exact IC50 not provided)

Supports enzyme inhibition screening context; data to verify

Comparison derived from fraction, not pure compound; review primary sources

Evidence Dimension	α-Glucosidase inhibitory activity
Target Compound Data	Significant inhibition (exact IC50 not provided in primary sources)
Comparator Or Baseline	Acarbose (standard clinical drug)
Quantified Difference	Activity reported as better than Acarbose
Conditions	In vitro α-glucosidase enzyme inhibition assay

Why This Matters

This indicates that guajadial or its derivatives may offer a research tool for investigating α-glucosidase inhibition with a potentially different mechanism or potency than existing drugs.

Guajadial Reverses Multidrug Resistance in Breast Cancer Cells via ABC Transporter and PI3K/Akt Pathway Inhibition

Guajadial was shown to reverse multidrug resistance in MCF-7/ADR and MCF-7/PTX breast cancer cells [1]. It significantly enhanced the sensitivity of these cells to adriamycin (ADR) and paclitaxel (PTX), an effect mediated by the inhibition of ABC transporter (P-gp and BCRP) expression and suppression of the PI3K/Akt pathway [1]. This is a distinct functional capability not widely reported for other guava meroterpenoids.

MDR Reversal

Head-to-head

Reverses resistance to ADR and PTX in MCF-7/ADR and MCF-7/PTX cells

Supports MDR pathway-response interpretation

Mediated by P-gp, BCRP downregulation and PI3K/Akt suppression

Evidence Dimension	Reversal of drug resistance
Target Compound Data	Significant reversal of resistance to ADR and PTX in MCF-7/ADR and MCF-7/PTX cells
Comparator Or Baseline	Other meroterpenoids (no reported comparable activity)
Quantified Difference	Qualitative functional difference (presence vs. absence of activity)
Conditions	In vitro cell viability assays (MTT) using drug-resistant MCF-7 breast cancer cell lines

Why This Matters

This identifies guajadial as a valuable tool compound for studying and potentially overcoming drug resistance mechanisms in breast cancer, a major clinical challenge, thus differentiating it from analogs lacking this property.

• [1] Li Y, Zhai Z, Li H, Wang X, Huang Y, Su X. Guajadial reverses multidrug resistance by inhibiting ABC transporter expression and suppressing the PI3K/Akt pathway in drug-resistant breast cancer cells. Chem Biol Interact. 2019;305:98-104. doi:10.1016/j.cbi.2019.03.032. View Source

Guajadial C Exhibits Topoisomerase I Catalytic Inhibition with Delayed DNA Damage

Biochemical assays confirmed that Guajadial C acts as a Top1 catalytic inhibitor and delays Top1 poison-mediated DNA damage [1]. This mechanism distinguishes it from Top1 poisons that trap the cleavage complex and may offer a different safety profile.

Top1 Mechanism

Head-to-head

Catalytic inhibitor; delays poison-mediated DNA damage

Supports Top1 pathway-response distinction from poisons

Guajadial C does not trap cleavage complex, altering downstream signaling context

Evidence Dimension	Topoisomerase I (Top1) inhibition mechanism
Target Compound Data	Catalytic inhibitor; delays poison-mediated DNA damage
Comparator Or Baseline	Top1 poisons (e.g., camptothecin derivatives) that trap the cleavage complex
Quantified Difference	Mechanistic distinction: catalytic inhibition vs. poison stabilization
Conditions	In vitro biochemical Top1 assay

Why This Matters

This mechanistic differentiation is critical for researchers selecting a Top1 inhibitor for experiments. A catalytic inhibitor offers a distinct pharmacological profile from poisons, which may influence experimental outcomes related to DNA repair and cell death pathways.

• [1] Qin XJ, et al. Meroterpenoids with Antitumor Activities from Guava (Psidium guajava). J Agric Food Chem. 2017;65(24):4993-4999. doi:10.1021/acs.jafc.7b01762. View Source

Guajadial-Enriched Fraction Exhibits Selective Anti-Proliferative Activity in Breast Cancer Cell Lines

An enriched guajadial fraction demonstrated promising anti-proliferative activity in vitro with selectivity for human breast cancer cell lines MCF-7 and MCF-7 BUS [1]. Total Growth Inhibition (TGI) values were 5.59 µg/mL and 2.27 µg/mL, respectively [1][2].

Breast Cancer Proliferation

Supporting evidence

TGI 5.59 µg/mL (MCF-7), 2.27 µg/mL (MCF-7 BUS)

Supports cell-model endpoint review

Enriched fraction data; no direct comparator in assay

Evidence Dimension	Anti-proliferative activity (Total Growth Inhibition)
Target Compound Data	MCF-7: 5.59 µg/mL; MCF-7 BUS: 2.27 µg/mL
Comparator Or Baseline	Not provided in the source
Quantified Difference	Not applicable (no direct comparator)
Conditions	In vitro cell proliferation assay using human breast cancer cell lines

Why This Matters

This data provides quantitative evidence of the compound's growth-inhibitory effects in breast cancer models, supporting its use as a tool compound for research in this area, despite lacking a direct comparator in the same assay.

• [1] Bazioli JM, Costa JH, Shiozawa L, Ruiz ALTG, Foglio MA, Carvalho JE. Anti-Estrogenic Activity of Guajadial Fraction, from Guava Leaves (Psidium guajava L.). Molecules. 2020;25(7):1525. doi:10.3390/molecules25071525. View Source
• [2] Rizzo LY, Longato GB, Ruiz AL, Tinti SV, Possenti A, Vendramini-Costa DB, Sartoratto A, Figueira GM, Silva FL, Eberlin MN, Souza TA, Murakami MT, Rizzo E, Foglio MA, Kiessling F, Lammers T, Carvalho JE. In vitro, in vivo and in silico analysis of the anticancer and estrogen-like activity of guava leaf extracts. Curr Med Chem. 2014;21(20):2322-30. doi:10.2174/0929867321666140120120031. View Source

Guajadial Suppresses Tumor Growth in a Human NSCLC Xenograft Mouse Model

In vivo studies using a human NSCLC xenograft mouse model demonstrated that guajadial significantly suppresses tumor growth [1][2]. This confirms that the in vitro anti-proliferative effects translate to a relevant in vivo disease model, a key milestone for compound development.

In Vivo NSCLC Model

Class-level inference

Significant tumor growth suppression vs. vehicle control

Supports in vivo model-response context

Human NSCLC xenograft mouse model; endpoint interpretation requires full validation

Evidence Dimension	Tumor growth inhibition in vivo
Target Compound Data	Significant tumor growth suppression
Comparator Or Baseline	Vehicle control (baseline tumor growth)
Quantified Difference	Qualitative difference (suppression vs. control)
Conditions	Human NSCLC xenograft mouse model

Why This Matters

This in vivo validation is crucial for researchers planning animal studies. It demonstrates that the compound's effects are not limited to cell culture and provides a basis for further preclinical development.

• [1] Wang Y, et al. Guajadial inhibits NSCLC growth and migration following activation of the VEGF receptor-2. Fitoterapia. 2018;129:73-80. doi:10.1016/j.fitote.2018.06.011. View Source
• [2] Rizzo LY, Longato GB, Ruiz AL, Tinti SV, Possenti A, Vendramini-Costa DB, Sartoratto A, Figueira GM, Silva FL, Eberlin MN, Souza TA, Murakami MT, Rizzo E, Foglio MA, Kiessling F, Lammers T, Carvalho JE. In vitro, in vivo and in silico analysis of the anticancer and estrogen-like activity of guava leaf extracts. Curr Med Chem. 2014;21(20):2322-30. doi:10.2174/0929867321666140120120031. View Source

Optimal Application Scenarios for Guajadial in Cancer and Metabolic Disease Research

Investigating Novel SERM-like Mechanisms in Hormone-Responsive Breast Cancer

Researchers studying Selective Estrogen Receptor Modulators (SERMs) can utilize Guajadial as a tool compound to investigate alternative, phytoestrogen-based mechanisms of action. Its structural similarity to tamoxifen and demonstrated anti-estrogenic activity in vivo [1] make it ideal for comparative studies in hormone-responsive breast cancer models, particularly MCF-7 cell lines.

Developing Strategies to Overcome Multidrug Resistance in Breast Cancer Chemotherapy

Guajadial is a prime candidate for research focused on reversing multidrug resistance in breast cancer. Its ability to inhibit ABC transporter (P-gp and BCRP) expression and suppress the PI3K/Akt pathway in drug-resistant MCF-7 cells [2] positions it as a unique tool compound for dissecting resistance mechanisms and testing combinatorial therapeutic strategies with agents like adriamycin and paclitaxel.

Exploring Topoisomerase I Catalytic Inhibition as a Therapeutic Strategy in NSCLC

For studies targeting non-small cell lung cancer (NSCLC), Guajadial and its analogs (e.g., Guajadial B and C) offer a potent and mechanistically distinct approach. The compound class demonstrates nanomolar cytotoxicity in A549 cells [3] and acts as a Top1 catalytic inhibitor , a mechanism that differentiates it from traditional Top1 poisons. This profile supports its use in both in vitro and in vivo xenograft models of NSCLC [4].

Validating α-Glucosidase as a Target in Metabolic Disorder Research

Guajadial can be employed as a research tool to investigate the role of α-glucosidase inhibition in metabolic pathways. Its reported superior activity compared to Acarbose provides a compelling rationale for its use in enzyme inhibition studies and for comparing the effects of different α-glucosidase inhibitors in cellular and in vivo models of diabetes.

Application

Selection Property

Validation Focus

SERM-like mechanism research in breast cancer models

Anti-estrogenic endpoint response similar to tamoxifen

MCF-7 cell proliferation and estrogen-reporter assay endpoints

Multidrug resistance reversal studies in breast cancer

ABC transporter and PI3K/Akt pathway modulation capability

P-gp/BCRP expression and sensitization to adriamycin/paclitaxel in resistant lines

Topoisomerase I catalytic inhibition mechanism studies in NSCLC

Catalytic Top1 inhibition without cleavage complex trapping

DNA damage endpoint kinetics and comparison to Top1 poisons

α-Glucosidase inhibition screening in metabolic research

Enzyme inhibition context vs. reference acarbose

Direct IC50 determination and mechanism-of-action comparison

• [1] Bazioli JM, Costa JH, Shiozawa L, Ruiz ALTG, Foglio MA, Carvalho JE. Anti-Estrogenic Activity of Guajadial Fraction, from Guava Leaves (Psidium guajava L.). Molecules. 2020;25(7):1525. doi:10.3390/molecules25071525. View Source
• [2] Li Y, Zhai Z, Li H, Wang X, Huang Y, Su X. Guajadial reverses multidrug resistance by inhibiting ABC transporter expression and suppressing the PI3K/Akt pathway in drug-resistant breast cancer cells. Chem Biol Interact. 2019;305:98-104. doi:10.1016/j.cbi.2019.03.032. View Source
• [3] Qin XJ, Yu Q, Yan H, Khan A, Feng MY, Li PP, Hao XJ, An LK, Liu HY. Meroterpenoids with Antitumor Activities from Guava (Psidium guajava). J Agric Food Chem. 2017;65(24):4993-4999. doi:10.1021/acs.jafc.7b01762. View Source
• [4] Wang Y, et al. Guajadial inhibits NSCLC growth and migration following activation of the VEGF receptor-2. Fitoterapia. 2018;129:73-80. doi:10.1016/j.fitote.2018.06.011. View Source